3-allyl-5-ethoxy-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
“3-allyl-5-ethoxy-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a derivative of pyrido[2,3-d]pyrimidine, which is an emerging scaffold in medicinal chemistry . Pyrido[2,3-d]pyrimidines have a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities .
Synthesis Analysis
Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine derivatives . When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .
Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . Numerous natural and synthetic pyrimidines are known to exist .
Chemical Reactions Analysis
The Gould–Jacobs reaction is most commonly used in the synthesis of pyrido[2,3-d]pyrimidin-5-ones . This reaction involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester followed by the cyclization at position 5 of the pyrimidine ring at high temperature .
Scientific Research Applications
Anticancer Activity
This compound has shown significant potential in the field of cancer research. Pyrido[2,3-d]pyrimidine derivatives have demonstrated high activity against various cancers . In particular, they have been found to be potent inhibitors of the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in cancer cells .
EGFR Inhibition
EGFR is a protein that plays a crucial role in the growth and division of cells. Overactivity of this protein can lead to uncontrolled cell proliferation, a hallmark of cancer. Pyrido[2,3-d]pyrimidine derivatives have been found to inhibit EGFR, thereby potentially slowing the growth of cancer cells .
Use in Synthesis of Anticancer Agents
The structure of this compound has been used in the synthesis of new anticancer agents. For example, it has been combined with a 1,2,3-triazole ring and lipophilic terminal fractions to create a novel series of compounds with anticancer activity .
Breast Cancer Treatment
Specifically, in the treatment of breast cancer, pyrido[2,3-d]pyrimidine derivatives have shown promising results. They have been found to have significant antiproliferative effects on both ER+ (T47D) and triple-negative (MDA-MB-436) breast cancer cell lines .
Triple-Negative Breast Cancer Treatment
Triple-negative breast cancer is a particularly aggressive form of the disease that does not respond to hormonal therapies. Pyrido[2,3-d]pyrimidine derivatives have shown higher anticancer activity against triple-negative breast cancer cells compared to ribociclib, a commonly used drug in breast cancer treatment .
Use in CDK4/6 Inhibitors
Cyclin-Dependent Kinases 4 and 6 (CDK4/6) are proteins that play a key role in cell cycle regulation. Inhibitors of these proteins, such as ribociclib and palbociclib, are used in the treatment of certain types of breast cancer. Pyrido[2,3-d]pyrimidine is a key component of these inhibitors .
Future Directions
properties
IUPAC Name |
5-ethoxy-1-methyl-3-prop-2-enylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c1-4-8-16-12(17)10-9(19-5-2)6-7-14-11(10)15(3)13(16)18/h4,6-7H,1,5,8H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZNMFIGPNCJPLK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC=C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-allyl-5-ethoxy-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione |
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